Cas no 819883-43-7 (Octanoic acid, 8-bromo-, 11-hydroxyundecyl ester)

Octanoic acid, 8-bromo-, 11-hydroxyundecyl ester structure
819883-43-7 structure
Product Name:Octanoic acid, 8-bromo-, 11-hydroxyundecyl ester
CAS No:819883-43-7
MF:C19H37BrO3
MW:393.399286031723
CID:701775
PubChem ID:71420601
Update Time:2025-04-19

Octanoic acid, 8-bromo-, 11-hydroxyundecyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 8-bromo-, 11-hydroxyundecyl ester
    • 11-hydroxyundecyl 8-bromooctanoate
    • 819883-43-7
    • DTXSID50839786
    • Inchi: 1S/C19H37BrO3/c20-16-12-8-6-7-11-15-19(22)23-18-14-10-5-3-1-2-4-9-13-17-21/h21H,1-18H2
    • InChI Key: YOMLOCHLXCWERX-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCC(=O)OCCCCCCCCCCCO

Computed Properties

  • Exact Mass: 392.19261g/mol
  • Monoisotopic Mass: 392.19261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 19
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 46.5Ų
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.